Cas no 2227680-89-7 (methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate)

• Product Name: methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate
• CAS No: 2227680-89-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5804311
• PubChem ID: 165683727
• Update Time: 2025-07-15

methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate
• 2227680-89-7
• EN300-1799432
• methyl 5-[(1R)-3-amino-1-hydroxypropyl]-2-hydroxybenzoate

• Inchi： 1S/C11H15NO4/c1-16-11(15)8-6-7(2-3-10(8)14)9(13)4-5-12/h2-3,6,9,13-14H,4-5,12H2,1H3/t9-/m1/s1
• InChI Key： BZQOSKVVGCSKDM-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC(=C(C(=O)OC)C=1)O)CCN

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.8Ų

Additional information on methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate

Professional Introduction to Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate (CAS No. 2227680-89-7)

Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate, a compound with the chemical identifier CAS No. 2227680-89-7, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate is characterized by a benzoate core substituted with an (1R)-configured amino group, a hydroxyl group, and another hydroxyl group at the 2-position. This arrangement confers upon the molecule a high degree of stereochemical complexity, which is often associated with enhanced biological activity. The presence of multiple functional groups, including hydroxyl and amino moieties, suggests that this compound may interact with various biological targets, making it a versatile candidate for drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate biological pathways associated with inflammation, oxidative stress, and cellular signaling. The structural features of Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate make it an attractive candidate for such applications. Specifically, the benzoate moiety is known to possess anti-inflammatory properties, while the amino and hydroxyl groups can participate in hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The stereochemical configuration at the (1R) position is particularly noteworthy, as it has been shown to influence the binding affinity and efficacy of molecules targeting specific biological receptors. This has led to extensive research into optimizing the stereochemistry of related compounds to enhance their pharmacological profiles.

Recent studies have demonstrated that derivatives of benzoic acid, such as Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate, can exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. For instance, research has shown that these compounds can suppress the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Moreover, the hydroxyl groups in Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate provide opportunities for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic applications. For example, modifications at these positions can enhance solubility or improve metabolic stability, which are crucial factors in drug development.

The compound's potential as an antioxidant is another area of interest. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. By scavenging reactive oxygen species (ROS) and modulating antioxidant defense systems, Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate may offer protection against oxidative damage.

In vitro studies have begun to explore the interactions between Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate and various biological targets. These studies have revealed promising results regarding its ability to inhibit the growth of certain cancer cell lines and reduce inflammation in experimental models. The compound's mechanism of action appears to involve multiple pathways, including modulation of nuclear factor kappa B (NF-κB) signaling and inhibition of matrix metalloproteinases (MMPs).

The synthesis of Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high enantiomeric purity and yield. Techniques such as asymmetric catalysis and chiral resolution have been employed to construct the desired stereocenter with high precision.

As research continues to uncover new biological activities and mechanisms associated with this compound, its potential applications are likely to expand further. The ability to modify its structure while maintaining or enhancing its pharmacological properties makes Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The growing body of evidence supporting the biological activity of Methyl 5-(1R)-3-amino-1-hydroxypropyl-2-hydroxybenzoate underscores its importance as a research chemical in pharmaceutical development. Ongoing clinical trials and preclinical studies are expected to provide further insights into its therapeutic potential across a range of diseases.